84-53-7

3'-Uridylic acid

In Stock

• CAS RN:
• 84-53-7

• Formula:
• C9H13N2O9P

• InChI:
• InChI=1S/C9H13N2O9P/c12-3-4-7(20-21(16,17)18)6(14)8(19-4)11-2-1-5(13)10-9(11)15/h1-2,4,6-8,12,14H,3H2,(H,10,13,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1

• InChIKey:
• FOGRQMPFHUHIGU-XVFCMESISA-N

• 3'-UMP belongs to the class of organic compounds known as ribonucleoside 3'-phosphates. These are ribonucleosides that contain a phosphate group attached to the C-3 carbon of the ribose or deoxyribose moiety. The nucleobases here are limited to purine, pyrimidine, and pyridine derivatives. 3'-UMP is soluble (in water) and an extremely strong acidic compound (based on its pKa). 3'-UMP can be converted into 2'-deoxyuridine 3'-monophosphate.
  3'-UMP is a pyrimidine ribonucleoside 3'-monophosphate having uracil as the nucleobase. It has a role as an Escherichia coli metabolite. It is a pyrimidine ribonucleoside 3'-monophosphate and a uridine phosphate. It is a conjugate acid of a 3'-UMP(2-).

Methyl 4-acetyl-5-oxohexanoate

In Stock

• CAS RN:
• 13984-53-7

• Formula:
• C9H14O4

• InChI:
• InChI=1S/C9H14O4/c1-6(10)8(7(2)11)4-5-9(12)13-3/h8H,4-5H2,1-3H3

• InChIKey:
• XFUDNZLAPUHONL-UHFFFAOYSA-N

• Methyl 4-acetyl-5-oxohexanoate is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.2 g/mol. The purity is usually 95%.

O-(2-Iodoethyl)choline

• CAS RN:
• 76584-53-7

• Formula:
• C7H17INO+

• InChI:
• InChI=1S/C7H17INO/c1-9(2,3)5-7-10-6-4-8/h4-7H2,1-3H3/q+1

• InChIKey:
• DHXANSVTUWPTCK-UHFFFAOYSA-N

• O-(2-Iodoethyl)choline, also known as O-(2-Iodoethyl)choline, is a useful research compound. Its molecular formula is C7H17INO+ and its molecular weight is 258.12 g/mol. The purity is usually 95%.

5-Methylsulfanyl-3-trifluoromethyl-isothiazole-4-carboxylic acid

In Stock

• CAS RN:
• 157984-53-7

• Formula:
• C6H4F3NO2S2

• InChI:
• InChI=1S/C6H4F3NO2S2/c1-13-5-2(4(11)12)3(10-14-5)6(7,8)9/h1H3,(H,11,12)

• InChIKey:
• NQXZMVCVHVUEGY-UHFFFAOYSA-N

• 5-Methylsulfanyl-3-trifluoromethyl-isothiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H4F3NO2S2 and its molecular weight is 243.22. The purity is usually 95%.

2-(3-Cyanophenyl)-3'-trifluoromethylacetophenone

In Stock

• CAS RN:
• 898784-53-7

• Formula:
• C16H10F3NO

• InChI:
• InChI=1S/C16H10F3NO/c17-16(18,19)14-6-2-5-13(9-14)15(21)8-11-3-1-4-12(7-11)10-20/h1-7,9H,8H2

• InChIKey:
• MOFDISBHGFDUGF-UHFFFAOYSA-N

• 2-(3-Cyanophenyl)-3'-trifluoromethylacetophenone is a useful research compound. Its molecular formula is C16H10F3NO and its molecular weight is 289.25 g/mol. The purity is usually 95%.

N-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide

In Stock

• CAS RN:
• 953184-53-7

• Formula:
• C18H19N3O4S

• InChI:
• InChI=1S/C18H19N3O4S/c1-11-8-15(25-20-11)17(22)21(10-13-4-3-7-24-13)18-19-14-6-5-12(23-2)9-16(14)26-18/h5-6,8-9,13H,3-4,7,10H2,1-2H3

• InChIKey:
• HDZNIXMJBSAAIE-UHFFFAOYSA-N

• N-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C18H19N3O4S and its molecular weight is 373.43. The purity is usually 95%.

3,4-diethoxy-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

In Stock

• CAS RN:
• 958984-53-7

• Formula:
• C23H25N3O4S

• InChI:
• InChI=1S/C23H25N3O4S/c1-4-29-20-11-8-16(12-21(20)30-5-2)23(27)24-22-18-13-31(28)14-19(18)25-26(22)17-9-6-15(3)7-10-17/h6-12H,4-5,13-14H2,1-3H3,(H,24,27)

• InChIKey:
• STGPHPQFYSSSSC-UHFFFAOYSA-N

• 3,4-diethoxy-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C23H25N3O4S and its molecular weight is 439.53. The purity is usually 95%.

ethyl 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate

In Stock

• CAS RN:
• 1239484-53-7

• Formula:
• C16H19N3O6S

• InChI:
• InChI=1S/C16H19N3O6S/c1-3-11-14(16(20)23-4-2)15(19-18-11)26(21,22)17-8-10-5-6-12-13(7-10)25-9-24-12/h5-7,17H,3-4,8-9H2,1-2H3,(H,18,19)

• InChIKey:
• KJTPUKGVVKJNOV-UHFFFAOYSA-N

• Ethyl 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C16H19N3O6S and its molecular weight is 381.4. The purity is usually 95%.

3-methyl-2-({1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}methoxy)pyridine

In Stock

• CAS RN:
• 2201284-53-7

• Formula:
• C16H22N4O3S

• InChI:
• InChI=1S/C16H22N4O3S/c1-13-4-3-7-17-16(13)23-12-14-5-8-20(9-6-14)24(21,22)15-10-18-19(2)11-15/h3-4,7,10-11,14H,5-6,8-9,12H2,1-2H3

• InChIKey:
• AZOHIZKVZZMLLO-UHFFFAOYSA-N

• 3-methyl-2-({1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}methoxy)pyridine is a useful research compound. Its molecular formula is C16H22N4O3S and its molecular weight is 350.44. The purity is usually 95%.

1-[4-[3-(Trifluoromethyl)azetidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361684-53-7

• Formula:
• C13H17F3N2O2

• InChI:
• InChI=1S/C13H17F3N2O2/c1-2-11(19)17-5-3-9(4-6-17)12(20)18-7-10(8-18)13(14,15)16/h2,9-10H,1,3-8H2

• InChIKey:
• AFLHRBASTRXIIX-UHFFFAOYSA-N

• 1-[4-[3-(Trifluoromethyl)azetidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C13H17F3N2O2 and its molecular weight is 290.286. The purity is usually 95%.

3-Methyl-8-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-[1,2,4]triazolo[4,3-a]pyrazine

Usually In Stock

• CAS RN:
• 2379984-53-7

• Formula:
• C18H19N5

• InChI:
• InChI=1S/C18H19N5/c1-13-20-21-17-16(19-7-8-23(13)17)22-11-18(12-22)9-15(10-18)14-5-3-2-4-6-14/h2-8,15H,9-12H2,1H3

• InChIKey:
• OUZGZGKAJJLACJ-UHFFFAOYSA-N

• 3-Methyl-8-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-[1,2,4]triazolo[4,3-a]pyrazine is a useful research compound. Its molecular formula is C18H19N5 and its molecular weight is 305.385. The purity is usually 95%.

N1-(3-methyl-1,2,4-thiadiazol-5-yl)propane-1,3-diamine

• CAS RN:
• 1483384-53-7

• Formula:
• C6H12N4S

• InChI:
• InChI=1S/C6H12N4S/c1-5-9-6(11-10-5)8-4-2-3-7/h2-4,7H2,1H3,(H,8,9,10)

• InChIKey:
• YZLJEGRSRQFKFP-UHFFFAOYSA-N

• N1-(3-methyl-1,2,4-thiadiazol-5-yl)propane-1,3-diamine is a useful research compound. Its molecular formula is C6H12N4S and its molecular weight is 172.25 g/mol. The purity is usually 95%.